5-Bromo-4-ethylthiazol-2-amine

• Molecular Formula: C5H7BrN2S
• Molecular Weight: 207.09 g/mol
• IUPAC Name: 5-bromo-4-ethyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C5H7BrN2S/c1-2-3-4(6)9-5(7)8-3/h2H2,1H3,(H2,7,8)
• InChI Key: SFLOIOBTLLNAJH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=N1)N)Br

Description

5-Bromo-4-ethylthiazol-2-amine is a useful research compound. Its molecular formula is C5H7BrN2S and its molecular weight is 207.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Bromo-4-ethylthiazol-2-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Bromo-4-ethylthiazol-2-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

The above prepared 4-ethyl-thiazol-2-ylamine (1.125 g, 8.77 mmol) was dissolved in 4.5 mL of 20% aq. sulfuric acid, cooled to 0° C., and treated with Br2 (0.494 mL, 1.1 eq.). After 10 Min., the reaction mixture was carefully poured onto crashed ice/Na2CO3, twofold extracted with ethyl acetate, washed with water, dried over sodium sulfate, and evaporated to dryness. Thereby, 1.306 g of the title compound was obtained as light brown viscous oil, sufficiently pure to be used for the next step.